Cas no 593-03-3 (Hexadecan-3-ol)

Hexadecan-3-ol structure
Product name:Hexadecan-3-ol
Hexadecan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- Hexadecan-3-ol
- 3-HEXADECANOL
- EINECS 209-781-4
- n-Hexadecanol-3
- 8826AB
- RP28532
- IMED1136796626
- EN002626
- AX8164197
- 593H033
- AS-40049
- CHEBI:197390
- DTXSID60870645
- 3-hydroxyhexadecane
- FT-0615778
- SCHEMBL133933
- AKOS005063329
- J-512588
- ethyl n-tridecyl carbinol
- MFCD00051480
- NS00043184
- CS-0068715
- 593-03-3
- DB-001258
- NU94NZ5JPT
- DTXCID40818348
- (+/-)-3-Hexadecanol
- 209-781-4
-
- MDL: MFCD00051480
- Inchi: 1S/C16H34O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)4-2/h16-17H,3-15H2,1-2H3
- InChI Key: ACDUHTSVVVHMGU-UHFFFAOYSA-N
- SMILES: O([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 242.26100
- Monoisotopic Mass: 242.260966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 20.2
- Surface Charge: 0
- XLogP3: 7.1
Experimental Properties
- Density: 0.8000
- Melting Point: 50°C
- Boiling Point: 315.27°C (estimate)
- Flash Point: 118.6 °C
- Refractive Index: 1.4260 (estimate)
- PSA: 20.23000
- LogP: 5.45840
- FEMA: 2042
Hexadecan-3-ol Security Information
- Storage Condition:Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
- Packing Group:I; II; III
Hexadecan-3-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1043927-250mg |
Hexadecan-3-ol |
593-03-3 | 95% | 250mg |
$85 | 2024-06-07 | |
TRC | H079895-250mg |
Hexadecan-3-ol |
593-03-3 | 250mg |
$ 290.00 | 2022-06-04 | ||
abcr | AB456372-1g |
3-Hexadecanol; . |
593-03-3 | 1g |
€233.40 | 2024-08-03 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTF382-250mg |
hexadecan-3-ol |
593-03-3 | 95% | 250mg |
¥396.0 | 2024-04-18 | |
1PlusChem | 1P00392W-250mg |
Hexadecan-3-ol |
593-03-3 | 95% | 250mg |
$38.00 | 2025-02-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTF382-100mg |
hexadecan-3-ol |
593-03-3 | 95% | 100mg |
¥237.0 | 2024-04-18 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTF382-25g |
hexadecan-3-ol |
593-03-3 | 95% | 25g |
¥8790.0 | 2024-04-18 | |
A2B Chem LLC | AB50936-100mg |
3-Hexadecanol |
593-03-3 | 98% | 100mg |
$19.00 | 2024-04-19 | |
A2B Chem LLC | AB50936-250mg |
3-Hexadecanol |
593-03-3 | 95% | 250mg |
$36.00 | 2024-04-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTF382-10g |
hexadecan-3-ol |
593-03-3 | 95% | 10g |
¥4145.0 | 2024-04-18 |
Hexadecan-3-ol Related Literature
-
Anthony P. Green,Simon Hardy,Alan T. L. Lee,Eric J. Thomas Org. Biomol. Chem. 2017 15 9497
-
Matthew Ball,Anne Baron,Ben Bradshaw,Rapha?l Dumeunier,Matthew O'Brien,Eric J. Thomas Org. Biomol. Chem. 2016 14 9650
-
Liangxiao Zhang,Yizeng Liang,Aiming Chen Analyst 2009 134 1717
Recommended suppliers
Amadis Chemical Company Limited
(CAS:593-03-3)Hexadecan-3-ol

Purity:99%/99%/99%/99%
Quantity:5.0g/10.0g/25.0g/50.0g
Price ($):306.0/519.0/1102.0/1873.0